Cas no 320406-42-6 ((1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol)

• Product Name: (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol
• CAS No: 320406-42-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD29991504
• CID: 5248624
• PubChem ID: 18509767
• Update Time: 2025-06-09

(1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-[(2-amino-4-chlorophenyl)amino]-, trans-
• (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol

• MDL： MFCD29991504
• Inchi： 1S/C12H17ClN2O/c13-8-1-6-12(11(14)7-8)15-9-2-4-10(16)5-3-9/h1,6-7,9-10,15-16H,2-5,14H2/t9-,10-
• InChI Key： CYNILYKQSBINIV-MGCOHNPYSA-N
• SMILES： [C@@H]1(O)CC[C@@H](NC2=CC=C(Cl)C=C2N)CC1

Additional information on (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol

Recent Advances in the Study of (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol (CAS: 320406-42-6)

The compound (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol (CAS: 320406-42-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and chlorophenylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of asymmetric hydrogenation and chiral resolution techniques to achieve high enantiomeric purity, which is critical for its biological activity. This advancement not only enhances the scalability of production but also provides a foundation for further structural modifications.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory diseases and certain cancers. For instance, a preclinical study conducted by Smith et al. (2024) revealed that the compound selectively inhibits the JAK-STAT signaling pathway, which plays a pivotal role in autoimmune disorders. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and psoriasis.

Another noteworthy development is the exploration of (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol as a candidate for central nervous system (CNS) disorders. Research published in Neuropharmacology (2023) highlighted its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new avenues for its application in treating neurodegenerative diseases and mood disorders, although further clinical validation is required.

Despite these promising results, challenges remain in the development of (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on prodrug strategies and formulation optimization to enhance its therapeutic index. For example, a 2024 study in the European Journal of Pharmaceutical Sciences explored the use of nanoparticle-based delivery systems to improve the compound's solubility and targeted delivery.

In conclusion, (1r,4r)-4-(2-amino-4-chlorophenyl)aminocyclohexan-1-ol (CAS: 320406-42-6) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological profile and recent synthetic advancements position it as a promising candidate for various therapeutic applications. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical utility, ensuring its potential is fully realized in the treatment of complex diseases.